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Compound of Interest

Compound Name: Longistylin C

Cat. No.: B027797 Get Quote

An In-depth Overview of the Structure, Properties, and Biological Activities of a Promising

Natural Stilbenoid

Abstract
Longistylin C, a prenylated stilbene predominantly isolated from Cajanus cajan (pigeon pea),

has emerged as a molecule of significant interest in the scientific community.[1][2] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and key biological activities of Longistylin C. Detailed experimental protocols for its

synthesis and for the evaluation of its neuroprotective, anticancer, and hypocholesterolemic

effects are presented. Furthermore, this document elucidates the molecular mechanisms

underlying its neuroprotective activity through signaling pathway diagrams, offering a valuable

resource for researchers in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Longistylin C is characterized by a stilbene backbone substituted with a methoxy and a prenyl

group, which contribute to its lipophilicity and biological activity.

Table 1: Chemical and Physical Properties of Longistylin C
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Property Value Source

IUPAC Name

3-methoxy-4-(3-methylbut-2-

enyl)-5-[(E)-2-

phenylethenyl]phenol

PubChem

Molecular Formula C₂₀H₂₂O₂ PubChem

Molecular Weight 294.4 g/mol PubChem

Appearance
Not explicitly reported; likely a

solid at room temperature.
Inferred

Melting Point
Not available in the searched

literature.
-

Boiling Point
Not available in the searched

literature.
-

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, DMSO, and

chloroform. Limited solubility in

water.

Inferred from structure and

extraction methods

CAS Number 64125-60-6 PubChem

Biological Activities and Therapeutic Potential
Longistylin C has demonstrated a range of promising biological activities, positioning it as a

candidate for further investigation in drug discovery programs. Key reported activities include:

Neuroprotective Effects: Longistylin C has been shown to protect neuronal cells from

glutamate-induced cytotoxicity, suggesting its potential in the management of

neurodegenerative diseases.

Anticancer Activity: Preliminary evidence suggests that Longistylin C may possess

anticancer properties.
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Hypocholesterolemic Effects: Studies have indicated that Longistylin C may contribute to

lowering cholesterol levels.[1]

Anti-plasmodial Activity: Longistylin C has also been identified as having activity against the

malaria parasite.[1]

Experimental Protocols
This section provides detailed methodologies for the synthesis of Longistylin C and for the

evaluation of its primary biological activities.

Total Synthesis of Longistylin C
The total synthesis of Longistylin C has been reported, providing a viable route for obtaining

the pure compound for research purposes. The synthesis can be accomplished in several

steps from commercially available starting materials.

Workflow for the Total Synthesis of Longistylin C

3,5-Dimethoxy
benzoic acid Intermediate Aldehyde

 Multi-step
 conversion Stilbene Formation

(Horner-Wadsworth-Emmons) Prenylation Demethylation Longistylin C

Click to download full resolution via product page

Caption: A generalized workflow for the total synthesis of Longistylin C.

Detailed Protocol:

Preparation of the Aldehyde Intermediate: 3,5-Dimethoxybenzoic acid is converted to the

corresponding aldehyde through a multi-step process typically involving reduction of the

carboxylic acid to an alcohol, followed by oxidation to the aldehyde.

Horner-Wadsworth-Emmons Reaction: The aldehyde intermediate is reacted with a suitable

phosphonate ylide (e.g., diethyl benzylphosphonate) in the presence of a strong base (e.g.,

sodium hydride) to construct the stilbene double bond.
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Prenylation: A prenyl group is introduced onto the aromatic ring. This is often achieved via an

electrophilic aromatic substitution reaction using a prenyl halide (e.g., prenyl bromide) and a

Lewis acid catalyst.

Selective Demethylation: One of the methoxy groups is selectively demethylated to yield the

final phenol. This can be achieved using reagents such as boron tribromide (BBr₃).

Purification: The final product, Longistylin C, is purified using chromatographic techniques

such as column chromatography on silica gel.

Neuroprotective Activity Assay
This protocol details an in vitro assay to evaluate the neuroprotective effects of Longistylin C
against glutamate-induced cytotoxicity in PC12 cells.

Workflow for Neuroprotective Assay

Seed PC12 cells in
96-well plates

Pre-treat with Longistylin C
(various concentrations) for 2h

Induce cytotoxicity with
Glutamate (e.g., 15 mM) for 24h

Assess cell viability
(MTT Assay) Measure LDH release Analyze apoptosis

(Annexin V/PI staining)
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Caption: Experimental workflow for assessing the neuroprotective activity of Longistylin C.

Detailed Protocol:
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Cell Culture: PC12 cells are cultured in RPMI-1640 medium supplemented with 10% fetal

bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

Cell Seeding: Cells are seeded into 96-well plates at a density of 1×10⁴ cells/well and

allowed to attach overnight.

Treatment: The culture medium is replaced with fresh medium containing various

concentrations of Longistylin C (e.g., 2-8 µM) and incubated for 2 hours.

Induction of Cytotoxicity: After pre-treatment, glutamate is added to a final concentration of

15 mM, and the cells are incubated for a further 24 hours.

Assessment of Cell Viability (MTT Assay): 20 µL of MTT solution (5 mg/mL in PBS) is added

to each well, and the plate is incubated for 4 hours. The formazan crystals are then dissolved

in DMSO, and the absorbance is measured at 570 nm.

Lactate Dehydrogenase (LDH) Release Assay: The amount of LDH released into the culture

medium is measured using a commercially available kit to assess cell membrane integrity.

Apoptosis Analysis: Apoptosis can be quantified by flow cytometry after staining the cells

with Annexin V and propidium iodide (PI).

Anticancer Activity Assay (MCF-7 Cells)
This protocol describes a standard method to evaluate the cytotoxic effects of Longistylin C
on the human breast cancer cell line MCF-7.

Workflow for Anticancer Assay
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Seed MCF-7 cells in
96-well plates

Treat with Longistylin C
(various concentrations)

Incubate for 24, 48, or 72h

Assess cell viability
(MTT Assay)

Determine IC₅₀ value
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Caption: Workflow for evaluating the in vitro anticancer activity of Longistylin C.

Detailed Protocol:

Cell Culture: MCF-7 cells are maintained in DMEM supplemented with 10% FBS, 1%

penicillin-streptomycin, and insulin.

Cell Seeding: Cells are seeded in 96-well plates at a density of 5×10³ cells/well and allowed

to adhere for 24 hours.

Treatment: The medium is replaced with fresh medium containing a range of concentrations

of Longistylin C. A vehicle control (e.g., DMSO) is also included.

Incubation: The plates are incubated for 24, 48, and 72 hours.
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Cell Viability Assay: Cell viability is determined using the MTT assay as described in the

neuroprotective assay protocol.

IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) is calculated from the

dose-response curve.

Hypocholesterolemic Activity Assay (In Vivo)
This protocol provides a general framework for evaluating the hypocholesterolemic activity of

Longistylin C in a rodent model.

Workflow for In Vivo Hypocholesterolemic Assay

Acclimatize animals
(e.g., rats or mice)

Induce hypercholesterolemia
(High-fat diet)

Administer Longistylin C
(oral gavage) for a set period

Collect blood samples

Analyze serum lipid profile
(Total cholesterol, LDL, HDL, Triglycerides)
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Caption: General workflow for assessing the in vivo hypocholesterolemic activity.

Detailed Protocol:
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Animal Model: Male Wistar rats or C57BL/6 mice are commonly used. The animals are

acclimatized for at least one week before the experiment.

Induction of Hypercholesterolemia: Hypercholesterolemia is induced by feeding the animals

a high-fat diet for a specified period (e.g., 4-8 weeks).

Treatment Groups: Animals are divided into groups: a normal control group, a

hypercholesterolemic control group, a positive control group (e.g., treated with a standard

hypolipidemic drug like atorvastatin), and experimental groups treated with different doses of

Longistylin C.

Drug Administration: Longistylin C is administered daily by oral gavage for the duration of

the study (e.g., 4 weeks).

Sample Collection and Analysis: At the end of the treatment period, blood is collected, and

serum is separated. The serum levels of total cholesterol, LDL-cholesterol, HDL-cholesterol,

and triglycerides are determined using commercially available enzymatic kits.

Molecular Mechanism of Action: Neuroprotection
The neuroprotective effect of Longistylin C against glutamate-induced excitotoxicity is

mediated, at least in part, through the regulation of the NMDAR/NR2B-ERK signaling pathway.

Signaling Pathway of Longistylin C in Neuroprotection
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Caption: Proposed signaling pathway for the neuroprotective effect of Longistylin C.

Excessive glutamate stimulation leads to the overactivation of NMDA receptors (containing the

NR2B subunit), resulting in an influx of Ca²⁺ and activation of CaMKII, which ultimately triggers

apoptotic pathways. Longistylin C exerts its neuroprotective effect by inhibiting the over-

expression of NMDAR/NR2B and promoting the phosphorylation of ERK, which in turn

activates CREB, a transcription factor involved in promoting neuronal survival.

Conclusion
Longistylin C is a natural product with a compelling profile of biological activities, particularly in

the areas of neuroprotection, cancer, and lipid metabolism. The availability of a total synthesis

route facilitates further research into its therapeutic potential. The detailed experimental

protocols and mechanistic insights provided in this guide are intended to support and
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accelerate the efforts of researchers and drug development professionals in harnessing the

potential of Longistylin C for the development of novel therapeutics. Further studies are

warranted to fully elucidate its in vivo efficacy, safety profile, and precise molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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